Cas no 2137422-19-4 (4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethyl-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethyl-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2137422-19-4
• MF: C₁₂H₂₄N₂O₃S
• MW: 276.395562171936
• CID: 6232891
• PubChem ID: 165450906
• Update Time: 2025-10-31

4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethyl-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2137422-19-4
• EN300-712853
• 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethyl-1lambda6-thiomorpholine-1,1-dione

• Inchi： 1S/C12H24N2O3S/c1-9-6-14(7-10(2)18(9,15)16)8-11-4-12(17-3)5-13-11/h9-13H,4-8H2,1-3H3/t9?,10?,11-,12-/m0/s1
• InChI Key： TZCOFZXQOQBOMU-QQFIATSDSA-N
• SMILES： S1(C(C)CN(CC1C)C[C@@H]1C[C@@H](CN1)OC)(=O)=O

Computed Properties

• Exact Mass: 276.15076381g/mol
• Monoisotopic Mass: 276.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67Ų

Additional information on 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethyl-1lambda6-thiomorpholine-1,1-dione

Introduction to 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethyl-1λ6-thiomorpholine-1,1-dione (CAS No. 2137422-19-4)

The compound 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethyl-1λ6-thiomorpholine-1,1-dione, identified by its CAS number 2137422-19-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines elements of morpholine and pyrrolidine scaffolds, featuring a thiomorpholine core with methoxy and methyl substituents. Its stereochemistry, particularly the (2S,4S) configuration of the pyrrolidine ring, underscores its potential as a structurally unique entity with distinct pharmacological properties.

Recent studies have highlighted the importance of chiral centers in drug design, emphasizing how stereochemistry can dramatically influence biological activity. The presence of the (2S,4S)-4-methoxypyrrolidin-2-yl moiety in this compound suggests a carefully tailored three-dimensional arrangement that may interact selectively with biological targets. This specificity is particularly relevant in the development of small-molecule drugs where precise binding to macromolecular receptors often dictates efficacy and side-effect profiles.

The thiomorpholine backbone is a privileged scaffold frequently explored in medicinal chemistry due to its ability to mimic natural amino acid structures and enhance solubility and bioavailability. In this compound, the 1λ6-thiomorpholine unit introduces a sulfur atom into the morpholine ring, which can modulate electronic properties and hydrogen bonding capabilities. Such modifications are often employed to improve metabolic stability and target affinity. The 1,1-dione functionality further adds complexity, potentially serving as a site for further derivatization or acting as a pharmacophoric element in its own right.

Current research in drug discovery increasingly leverages computational methods to predict and optimize molecular interactions. The structural features of 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethyl-1λ6-thiomorpholine-1,1-dione make it an attractive candidate for virtual screening against diverse biological targets. Its unique combination of polar and non-polar regions, along with multiple hydrogen bond donors and acceptors, positions it as a versatile building block for hit identification programs.

One of the most compelling aspects of this compound is its potential application in treating neurological disorders. The morpholine and pyrrolidine moieties are known to be present in several FDA-approved drugs targeting central nervous system (CNS) conditions. By incorporating these motifs into a novel structure while maintaining stereochemical fidelity, researchers aim to develop compounds with improved pharmacokinetic profiles or novel mechanisms of action. Preliminary computational modeling suggests that this compound may exhibit inhibitory activity against enzymes implicated in neurodegenerative diseases.

The dimethyl substituents at the 2- and 6-positions of the thiomorpholine ring are strategically placed to influence both lipophilicity and steric hindrance around critical binding sites. These groups can shield sensitive functional moieties while allowing for optimal interactions with target proteins. The methoxy group on the pyrrolidine ring further fine-tunes electronic properties through its -I (inductive) effect and +M (mesomeric) effect contributions. Such nuanced modifications are hallmarks of modern drug design efforts aimed at achieving high selectivity.

In vitro studies have begun to explore the biological activity of this compound across multiple assay platforms. Initial reports indicate promising results in assays relevant to inflammation and pain management pathways. The sulfur-containing thiomorpholine core appears particularly adept at modulating enzyme activity through redox interactions or direct covalent binding events with cysteine residues in target proteins. This dual functionality offers a unique chemical space that may lead to breakthroughs where traditional hydrocarbon-based drugs have failed.

The stereochemical integrity of this molecule is another area of intense interest. The absolute configuration at the two stereocenters of the pyrrolidine ring has been confirmed through X-ray crystallography in related derivatives, providing confidence that any future synthetic routes must preserve this crucial aspect of molecular identity. Such precision is essential when translating laboratory discoveries into clinical candidates where enantiomeric purity can dictate therapeutic outcomes.

Looking ahead, synthetic chemists are exploring scalable routes to access analogs of this compound while maintaining key structural motifs but varying substituents for structure-activity relationship (SAR) studies. Advances in asymmetric synthesis techniques have made it increasingly feasible to construct complex chiral molecules like this one on multi-kilogram scales required for preclinical development programs. The accessibility of starting materials derived from commercially available precursors also bodes well for future industrial production efforts.

The integration of machine learning tools into drug discovery pipelines has accelerated the pace at which compounds like this can be evaluated for potential therapeutic applications. Predictive models trained on large datasets now allow researchers to anticipate how subtle changes in molecular structure will impact properties such as solubility or cell permeability before committing resources to synthesis and testing. This high-throughput virtual screening capability ensures that promising candidates such as 4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethyl-1λ6-thiomorpholine-1,1-dione receive thorough preliminary assessment before experimental validation begins.

In conclusion,4-{[(2S,4S)-4-methoxypyrrolidin-2-yl]methyl}-2,6-dimethyl-1λ6-thiomorpholine-1,1-dione (CAS No. 2137422-19-4) exemplifies how thoughtful molecular design can yield compounds with compelling pharmacological profiles suited for treating complex diseases affecting human health today tomorrow's medicine will increasingly rely on such innovative approaches combining organic chemistry insight computational power biological intuition all coming together create next generation therapeutic agents meet unmet medical needs worldwide.